6,7-Dimethoxy-4-(3-hydroxy-4-methylanilino)quinoline

• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol
• IUPAC Name: 5-[(6,7-dimethoxyquinolin-4-yl)amino]-2-methylphenol
• InChI: InChI=1S/C18H18N2O3/c1-11-4-5-12(8-16(11)21)20-14-6-7-19-15-10-18(23-3)17(22-2)9-13(14)15/h4-10,21H,1-3H3,(H,19,20)
• InChI Key: LKOZFQGIAQZPOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=C3C=C(C(=CC3=NC=C2)OC)OC)O

Description

6,7-Dimethoxy-4-(3-hydroxy-4-methylanilino)quinoline is a useful research compound. Its molecular formula is C18H18N2O3 and its molecular weight is 310.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 4-chloro-6,7-dimethoxyquinoline (300 mg, 1.3 mmol), (prepared as described for the starting material in Example 2), and 3-hydroxy-4-methylaniline (181 mg, 1.47 mol) in 2-butanol (13 ml) containing 5M hydrogen chloride in isopropanol (3 drops) was heated at 110° C. for 5.5 hours. Ethanol was added until the solids were completely dissolved and the solution was cooled to 0° C. Ether was added and the precipitate was collected by filtration, washed with ether and dried under vacuum to give 6,7-dimethoxy-4-(3-hydroxy-4-methylanilino)quinoline (209 mg, 46%).